Cas no 874881-81-9 (POTASSIUM DODECAHYDRODODECABORATE HYDRATE)

• Product Name: POTASSIUM DODECAHYDRODODECABORATE HYDRATE
• CAS No: 874881-81-9
• MDL: MFCD03424211
• CID: 719534
• Update Time: 2025-10-28

POTASSIUM DODECAHYDRODODECABORATE HYDRATE Chemical and Physical Properties

Names and Identifiers

• POTASSIUM DODECAHYDRODODECABORATE HYDRATE
• Potassium dodecahydroclosododecaborate

• MDL： MFCD03424211
• Inchi： 1S/B12.K/c1-2-3(1)5(1)6(1)4(1,2)8(2)7(2,3)9(3,5)11(5,6)10(4,6,8)12(7,8,9)11;/q;+1
• InChI Key： XZIHXWYMHRHQNF-UHFFFAOYSA-N
• SMILES： B1234B567B89%10B%11%12%13B%14%15%16B%178%11B1%14(B12%15B2%16%12B59%13B3162)B47%10%17.[K+]

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid organides Metalloid oxides

Additional information on POTASSIUM DODECAHYDRODODECABORATE HYDRATE

Potassium Dodecahydridorodecaborate Hydrate: A Comprehensive Overview

Potassium dodecahydridorodecaborate hydrate, with the CAS number 874881-81-9, is a compound that has garnered significant attention in the fields of materials science and chemistry due to its unique properties and potential applications. This compound is a hydrated salt of potassium ions and dodecahydridorodecaborate anions, which are derivatives of borane (BH3). The structure of this compound is characterized by a complex boron framework, making it a subject of interest for researchers exploring novel materials for energy storage, catalysis, and other advanced technologies.

The dodecahydridorodecaborate anion is a highly stable boron hydride cluster, which plays a crucial role in determining the physical and chemical properties of potassium dodecahydridorodecaborate hydrate. Recent studies have highlighted its ability to act as a precursor for the synthesis of various boron-based materials, including nanomaterials and thin films. These materials exhibit exceptional thermal stability and electronic properties, making them ideal candidates for high-temperature applications and advanced electronic devices.

One of the most promising applications of potassium dodecahydridorodecaborate hydrate lies in its use as an electrolyte in lithium-ion batteries. Researchers have demonstrated that this compound can significantly enhance the ion conductivity and cycling stability of battery systems. The incorporation of boron clusters into electrolytes has been shown to improve the mechanical properties of solid-state electrolytes, which are critical for next-generation energy storage technologies.

In addition to its role in energy storage, potassium dodecahydridorodecaborate hydrate has also been explored for its potential in catalysis. The unique electronic structure of the dodecahydridorodecaborate anion enables it to act as a catalyst for various organic reactions, including hydrocarbon oxidation and olefin polymerization. Recent advancements in catalytic chemistry have revealed that this compound can significantly accelerate reaction rates while maintaining high selectivity, making it a valuable tool in industrial processes.

The synthesis of potassium dodecahydridorodecaborate hydrate involves a multi-step process that typically begins with the reaction of borane with alkali metals in the presence of water or other solvents. The exact conditions for this reaction are critical to ensure the formation of the hydrated salt rather than other boron hydride derivatives. Researchers have optimized these conditions to achieve high yields and purity levels, which are essential for applications requiring precise chemical compositions.

Another area where potassium dodecahydridorodecaborate hydrate has shown potential is in neutron shielding applications. The high hydrogen content in the boron clusters makes this compound effective at absorbing neutrons, a property that is highly desirable in nuclear reactors and medical imaging devices. Recent studies have explored the use of this compound in combination with other neutron-absorbing materials to create lightweight and efficient shielding solutions.

Despite its numerous advantages, the use of potassium dodecahydridorodecaborate hydrate is not without challenges. One major concern is its sensitivity to moisture and oxygen, which can lead to decomposition under certain conditions. Researchers have been actively working on developing stabilization techniques to enhance the compound's shelf life and usability under varying environmental conditions.

In conclusion, potassium dodecahydridorodecaborate hydrate (CAS No. 874881-81-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and properties make it an invaluable tool in materials science, energy storage, catalysis, and nuclear technology. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in advancing modern technologies.